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Introduction

Suvn-911, also known as Ropanicant, is a novel, potent, and selective alpha4 beta2 nicotinic
acetylcholine receptor (042 nAChR) antagonist under development for the treatment of Major
Depressive Disorder (MDD).[1][2][3] Preclinical studies have indicated its potential for a rapid
onset of action and a favorable side-effect profile, potentially offering advantages over existing
antidepressant therapies.[2][4][5] This technical guide provides a comprehensive summary of
the available early-phase clinical trial data for Suvn-911, focusing on its pharmacokinetics,
safety, and preliminary efficacy.

Pharmacokinetics

Two Phase 1 studies (NCT03155503 and NCT03551288) have evaluated the pharmacokinetic
profile of Suvn-911 in healthy adult and elderly subjects.[1]

Study Design and Dosing
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The first study was a randomized, double-blind, placebo-controlled, first-in-human trial that
assessed single ascending doses (SAD) and multiple ascending doses (MAD) in healthy male
subjects. The second study evaluated the effects of food, sex, and age on the
pharmacokinetics of a single oral dose.[1][3]

Table 1: Phase 1 Dosing Regimens

Study Component Doses Administered Population
Single Ascending Dose (SAD) 0.5, 6, 15, 30, and 60 mg Healthy Male Subjects
Multiple Ascending Dose 15, 30, and 45 mg (once daily )
Healthy Male Subjects
(MAD) for 14 days)
) Healthy Adult and Elderly
Food, Sex, and Age Effect 30 mg (single dose)

Subjects (Male and Female)

Key Pharmacokinetic Findings

Suvn-911 exhibited nonlinear pharmacokinetics, with more than dose-proportional increases in
exposure following both single and multiple administrations.[1] Accumulation of the drug was
observed with multiple dosing.[1]

Table 2: Summary of Pharmacokinetic Characteristics

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35963959/
https://www.researchgate.net/publication/362681700_Safety_Tolerability_and_Pharmacokinetics_of_Ropanicant_SUVN-911_a_Novel_Alpha4_Beta2_Nicotinic_Acetylcholine_Receptor_a4b2_nAChR_Antagonist_in_Healthy_Adult_and_Elderly_Subjects
https://www.benchchem.com/product/b15617729/docs?utm_src=pdf-body#early-phase-clinical-trial-data-for-suvn-911-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/35963959/
https://pubmed.ncbi.nlm.nih.gov/35963959/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Observation Citation

_ ] Exposures were more than
Proportionality ] [1]
dose proportional.

1.5- to 2.5-fold higher Cmax
) and 1.6- to 4.0-fold higher
Accumulation [1]
AUCO0-24h on day 14

compared to day 1.

Urinary excretion of
Elimination unchanged drug is an [1]

insignificant pathway.

In female adults, AUCO-24h
was 64% higher and Cmax

Effect of Sex , [1]
was 26% higher compared to

male adults.

Plasma exposures were
Effect of Food comparable under fasted and [1]

fed conditions.

Plasma exposures were
Effect of Age comparable in adult and [1]

elderly subjects.

Safety and Tolerability

Across the Phase 1 and the subsequent Phase 2a studies, Suvn-911 was found to be
generally safe and well-tolerated.

Phase 1 Safety Findings

In healthy subjects, Suvn-911 was well-tolerated at single doses up to 60 mg and multiple
doses up to 45 mg once daily.[1][3] The most commonly reported adverse events were
headache and nausea.[1][3]

Phase 2a Safety Findings
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A multicenter, randomized, open-label, parallel-group, fixed-dose study (NCT06126497) in
patients with moderate to severe MDD further supported the safety profile of Suvn-911.[2][4]
The study evaluated doses of 45 mg once a day, 30 mg twice a day, and 45 mg twice a day for
two weeks.[2][4] No study drug-related serious adverse events were reported, and there were
no significant differences in the safety profile across the different dosing regimens.[2]

Preliminary Efficacy in Major Depressive Disorder

The Phase 2a study provided the first signal of efficacy for Suvn-911 in patients with MDD.

Study Design

The study enrolled 41 patients with a diagnosis of moderate to severe MDD.[2] The primary
efficacy endpoint was the change from baseline in the Montgomery-Asberg Depression Rating
Scale (MADRYS) total score at Week 2.[2][4] The average baseline MADRS score for patients
entering the study was 32.1.[2]

Efficacy Results

Treatment with Suvn-911 resulted in a highly statistically significant (p < 0.0001) reduction in
MADRS scores across all treatment groups.[2] The onset of action appeared to be rapid, with
notable improvements in depressive symptoms observed within the first week of treatment.[2]

Table 3: Change from Baseline in MADRS Total Score

Time Point Mean Improvement from Baseline
Day 7 5.9 to 13.4 points
Day 14 10.4 to 12.7 points

Mechanism of Action and Signaling Pathway

Suvn-911 is an antagonist of the a4(2 nicotinic acetylcholine receptor.[2][3] Preclinical
research suggests that by blocking this receptor, Suvn-911 leads to an increase in the levels of
serotonin and brain-derived neurotrophic factor (BDNF), which are thought to contribute to its
antidepressant effects.[6][7]
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Caption: Proposed mechanism of action for Suvn-911.

Experimental Protocols
Phase 1 Pharmacokinetic Studies (SAD and MAD)

Design: Randomized, double-blind, placebo-controlled.[1]

o Population: Healthy male subjects for the SAD and MAD portions. Healthy adult and elderly
subjects of both sexes for the food, sex, and age effect study.[1]

e Drug Administration: Oral administration of Suvn-911 or placebo.[1]

o Pharmacokinetic Sampling: Serial blood samples were collected at predefined time points to
determine plasma concentrations of Suvn-911. Urine samples were also collected.[1]

o Bioanalytical Method: An ultra-high-performance liquid chromatography-tandem mass
spectrometry (UHPLC-MS/MS) method was used for the quantification of Suvn-911 in
plasma and urine.[3]
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Caption: Workflow for the Phase 1 pharmacokinetic studies.

Phase 2a Efficacy and Safety Study

o Design: Multicenter, randomized, open-label, parallel-group, fixed-dose study.[2][4]
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Population: Patients meeting the Diagnostic and Statistical Manual of Mental Disorders, Fifth
Edition (DSM-5) criteria for MDD without psychotic features.[4]

Intervention: Patients were randomized in a 1:1:1 ratio to receive one of three dosing
regimens of Ropanicant for two weeks.[2][4]

Primary Outcome: Evaluation of safety and tolerability.[2][4]

Secondary Outcome: Change from baseline in the MADRS total score at Week 2.[2][4]

Enrollment

MDD Patient
Enrollment (N=41)

Randomization

Randomization (1:1:1)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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